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Compound of Interest

Compound Name: Boc-Ala-OSu

Cat. No.: B558389 Get Quote

An In-depth Technical Guide to the Safety and Handling of Boc-Ala-OSu

This guide provides comprehensive safety and handling information for Boc-Ala-OSu (Nα-Boc-

L-alanine N-hydroxysuccinimide ester), intended for researchers, scientists, and professionals

in drug development. The following sections detail the material's properties, potential hazards,

and recommended safety protocols.

Chemical Identification
Identifier Value

Chemical Name
Nα-Boc-L-alanine N-hydroxysuccinimide

ester[1]

Synonyms

Boc-L-alanine N-succinimidyl ester, N-(tert-

Butoxycarbonyl)-L-alanine Succinimidyl Ester,

2,5-Dioxopyrrolidin-1-yl (tert-Butoxycarbonyl)-L-

alaninate

CAS Number 3392-05-0[1][2]

Molecular Formula C₁₂H₁₈N₂O₆[1][3]

Molecular Weight 286.28 g/mol [2][4]

Structure

InChI=1S/C12H18N2O6/c1-7(13-11(18)19-

12(2,3)4)10(17)20-14-8(15)5-6-9(14)16/h7H,5-

6H2,1-4H3,(H,13,18)/t7-/m0/s1[2]
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Hazard Identification and Classification
Boc-Ala-OSu is generally considered to have low hazardous potential, with some sources

indicating no known physical or health hazards[1]. However, as with any chemical reagent,

caution is advised. Potential hazards include:

Inhalation: May be harmful if inhaled and could cause respiratory tract irritation[1].

Ingestion: May be harmful if swallowed[1].

Skin Contact: May be harmful if absorbed through the skin and may cause skin irritation[1].

Eye Contact: May cause eye irritation[1].

It is classified as a combustible solid[2].

Precautionary Measures and Personal Protective
Equipment (PPE)
To ensure safe handling, the following personal protective equipment is recommended:

PPE Type Specification

Eye Protection Safety glasses or splash goggles[1].

Hand Protection Chemical-resistant gloves[1].

Respiratory Protection

A dust respirator, such as an N95-rated mask,

should be used, especially when handling the

powder form[1][2]. A self-contained breathing

apparatus (SCBA) may be necessary for

significant exposures or spills[1].

Body Protection
A full laboratory suit or coat and boots are

recommended to prevent skin contact[1].

Engineering controls, such as process enclosures or local exhaust ventilation, should be used

to minimize airborne exposure to dust or fumes[1].
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First-Aid Measures
In the event of exposure, the following first-aid procedures should be followed:

Exposure Route First-Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen or artificial

respiration and seek medical attention[1].

Ingestion
Rinse the mouth with water. Do not induce

vomiting. Seek medical attention[1][5].

Skin Contact

Wash the affected area thoroughly with soap

and plenty of water. Remove contaminated

clothing[1].

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek medical

attention[1][6].

Fire-Fighting and Accidental Release Measures
Fire-Fighting
Boc-Ala-OSu is a combustible solid[7]. In the event of a fire:

Suitable Extinguishing Media: Use water spray, foam, dry chemical powder, or carbon

dioxide[1][5]. Do not use a direct water jet on the powder, as it may scatter the material[1].

Protective Equipment: Firefighters should wear a positive-pressure self-contained breathing

apparatus (SCBA) and full protective gear[1][6].

Hazardous Combustion Products: Combustion may produce toxic fumes, including oxides of

carbon (CO, CO₂) and nitrogen (NOx)[1][6].

Accidental Release Workflow
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The following diagram outlines the general procedure for responding to a spill of Boc-Ala-OSu.

Spill Occurs

Assess Spill Size
(Small vs. Large)

Don Appropriate PPE:
- Gloves

- Goggles
- Dust Mask

  Small Spill

Don Enhanced PPE:
- Full Suit
- Boots

- SCBA/Respirator

  Large Spill

Use appropriate tools to
place spilled material into a

convenient waste disposal container.

Decontaminate Spill Area

Use a shovel to put the
spilled material into a

convenient waste disposal container.

Dispose of Waste in Accordance
with Local, State, and Federal

Regulations

Spill Response Complete

Click to download full resolution via product page
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Boc-Ala-OSu Spill Response Workflow

Handling, Storage, and Stability
Handling: Avoid breathing dust. Keep the material away from heat and sources of ignition.

Wash hands thoroughly after handling[1].

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area[7].

Recommended storage temperatures vary, with some sources suggesting refrigeration at

temperatures below 5°C (41°F) and others recommending -20°C for long-term storage[1][2]

[3].

Stability: The compound is stable under recommended storage conditions[1].

Incompatibilities: Avoid contact with strong oxidizing agents[1].

Physical and Chemical Properties
Property Value

Appearance White to light yellow crystalline powder or solid.

Melting Point 160–165 °C[2]

Optical Activity [α]20/D −52±3.5°, c = 2.5% in dioxane[2]

Purity ≥95.0% (HPLC) to ≥97%[3]

Toxicological and Ecological Information
Toxicity: No specific quantitative toxicity data, such as LD50 or LC50 values, are readily

available in the provided search results. The product and its degradation products are not

considered to be toxic[1].

Ecotoxicity: No data is available regarding the ecotoxicity of this compound[1].

Disposal: Waste must be disposed of in accordance with federal, state, and local

environmental regulations[1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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